Cas no 2228645-91-6 (4-amino-1-(1-methylcyclohexyl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(1-methylcyclohexyl)cyclohexane-1-carboxylic acid
• CAS No: 2228645-91-6
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 6597795
• PubChem ID: 165791607
• Update Time: 2025-05-20

4-amino-1-(1-methylcyclohexyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(1-methylcyclohexyl)cyclohexane-1-carboxylic acid
• 2228645-91-6
• EN300-1780044

• Inchi： 1S/C14H25NO2/c1-13(7-3-2-4-8-13)14(12(16)17)9-5-11(15)6-10-14/h11H,2-10,15H2,1H3,(H,16,17)
• InChI Key： KQFHBZMPRKEHDW-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(CC1)N)C1(C)CCCCC1)=O

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-1-(1-methylcyclohexyl)cyclohexane-1-carboxylic acid

4-amino-1-(1-methylcyclohexyl)cyclohexane-1-carboxylic acid (CAS No. 2228645-91-6): A Comprehensive Overview

4-amino-1-(1-methylcyclohexyl)cyclohexane-1-carboxylic acid (CAS No. 2228645-91-6) is a unique and versatile compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its cyclohexane backbone and carboxylic acid functional group, presents a fascinating case study for researchers and industry professionals alike. Its molecular structure, which includes both amino and methylcyclohexyl groups, contributes to its distinct chemical properties and potential applications.

The synthesis of 4-amino-1-(1-methylcyclohexyl)cyclohexane-1-carboxylic acid involves a series of carefully controlled reactions, often starting with the functionalization of cyclohexane derivatives. The presence of the 1-methylcyclohexyl moiety adds steric complexity to the molecule, making its synthesis both challenging and rewarding for chemists. Recent advancements in asymmetric synthesis and catalysis have improved the efficiency of producing this compound, addressing one of the key challenges in its large-scale production.

From a chemical perspective, CAS 2228645-91-6 exhibits interesting properties due to its unique structure. The carboxylic acid group provides acidity and hydrogen bonding capability, while the amino group offers basicity and nucleophilic character. This dual functionality makes the compound particularly valuable in medicinal chemistry, where it can serve as a building block for more complex molecules. The cyclohexane rings contribute to the compound's stability and influence its three-dimensional conformation, which is crucial for biological activity.

In pharmaceutical applications, 4-amino-1-(1-methylcyclohexyl)cyclohexane-1-carboxylic acid has shown promise as an intermediate in the synthesis of various therapeutic agents. Its structural features make it particularly interesting for the development of central nervous system (CNS) drugs, as the cyclohexane scaffold is known to enhance blood-brain barrier penetration. Researchers are actively investigating its potential in creating novel neurological disorder treatments, responding to the growing global concern about mental health and neurodegenerative diseases.

The compound's applications extend beyond pharmaceuticals. In material science, CAS 2228645-91-6 has been explored as a monomer for creating specialized polymers with unique thermal and mechanical properties. The rigid cyclohexane structure contributes to polymer chain stiffness, while the functional groups allow for further chemical modification. This has led to investigations into its use in high-performance materials, particularly in industries requiring durable and temperature-resistant components.

Recent market trends show increasing interest in 4-amino-1-(1-methylcyclohexyl)cyclohexane-1-carboxylic acid from both academic and industrial sectors. The compound's versatility aligns well with current research priorities in green chemistry and sustainable synthesis, as scientists seek more efficient ways to produce complex molecules with minimal environmental impact. Additionally, the growing demand for specialty chemicals in emerging markets has created new opportunities for this compound's commercialization.

Quality control and analytical characterization of CAS 2228645-91-6 present specific challenges due to its structural complexity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are typically employed to ensure purity and confirm molecular structure. These analytical methods are crucial for maintaining the compound's quality standards, especially when used in sensitive applications like pharmaceutical development.

Storage and handling of 4-amino-1-(1-methylcyclohexyl)cyclohexane-1-carboxylic acid require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in airtight containers away from moisture and extreme temperatures helps maintain its stability. The compound's shelf life can be significantly extended when stored under optimal conditions, making it more cost-effective for research and industrial use.

Future research directions for CAS 2228645-91-6 are likely to focus on expanding its applications in drug discovery and material science. With the pharmaceutical industry's increasing emphasis on targeted therapies and personalized medicine, this compound's structural flexibility makes it an attractive candidate for further development. Additionally, its potential in creating bio-based materials aligns with the global shift toward sustainable chemistry practices.

For researchers and industry professionals seeking information about 4-amino-1-(1-methylcyclohexyl)cyclohexane-1-carboxylic acid, understanding its synthesis pathways, physical properties, and potential applications is essential. The compound represents an excellent example of how structural complexity in organic molecules can lead to diverse functionalities and applications across multiple scientific disciplines.

In conclusion, CAS 2228645-91-6 stands as a compelling subject of study in contemporary chemistry. Its unique combination of amino, carboxylic acid, and cyclohexyl functionalities offers numerous possibilities for scientific exploration and practical applications. As research continues to uncover new uses for this versatile compound, its importance in both academic and industrial settings is expected to grow significantly in the coming years.